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Compound of Interest

Compound Name: Propoxypropanol

Cat. No.: B3425432

In the landscape of industrial and research solvents, glycol ethers stand out for their versatile
properties, acting as effective solvents for a wide array of substances. This guide provides a
detailed comparison of Propoxypropanol (a P-series glycol ether) against other commonly
used glycol ethers, namely Butoxyethanol (an E-series glycol ether) and Dipropylene Glycol
Methyl Ether (another P-series glycol ether). This analysis is intended for researchers,
scientists, and drug development professionals to facilitate informed solvent selection based on
key performance characteristics.

Executive Summary

Propylene glycol ethers (P-series), such as Propoxypropanol and Dipropylene Glycol Methyl
Ether, are increasingly favored over ethylene glycol ethers (E-series), like Butoxyethanol, due
to their significantly lower toxicity profiles.[1][2] P-series glycol ethers are not associated with
the reproductive and developmental toxicities that have been reported for some E-series
counterparts.[1] In terms of performance, Propoxypropanol offers a balanced profile of
solvency, evaporation rate, and water solubility, making it a suitable replacement for
Butoxyethanol in many applications. Dipropylene Glycol Methyl Ether, with its lower volatility, is
ideal for applications requiring a slower evaporation rate.

Comparative Performance Data

The selection of an appropriate glycol ether is heavily dependent on its physical and chemical
properties. The following tables summarize key performance indicators for Propoxypropanol,
Butoxyethanol, and Dipropylene Glycol Methyl Ether to facilitate a direct comparison.
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Propoxypropanol Dipropylene Glycol
Property AL Butoxyethanol (EB) AT J
(PNP) Methyl Ether (DPM)
CAS Number 1569-01-3[3] 111-76-2 34590-94-8[4]
Series P-Series[2] E-Series[2] P-Series[2]
Molecular Weight (
118.17[3] 118.17[5] 148.20[6]
g/mol)
Boiling Point (°C) 149-150[3][7] 171[8] 180-190[6][9]

Flash Point (°C,

closed cup)

46-487]

62-67[5][10] 75[11]

Density (g/cm? at 20-
25°C)

0.885 - 0.8886[7]

0.902-0.9034[12] 0.951 - 0.954[9][11]

Viscosity (cP at 25°C) ~2.7[13] ~2.9 3.7 - 4.0[6][11]
Surface Tension
~27[13] ~27.4-30.2[10] ~28[6]
(mN/m at 25°C)
Evaporation Rate (n- 0.02 (relative to n-
0.22[13] 0.08[10]

Butyl Acetate = 1)

BuAc=100)[6]

Water Solubility (at
20°C)

Complete/Miscible[7]

Complete/Miscible[10]  Complete/Miscible[9]

Table 1: Physical and Chemical Properties of Selected Glycol Ethers
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Propoxypropanol Dipropylene Glycol
Parameter AL Butoxyethanol (EB) AT J
(PNP) Methyl Ether (DPM)
Hansen Solubility
Parameters (MPaYz)
oD (Dispersion) 15.8 16.0 15.8
oP (Polar) 7.0 5.1 5.9
OH (Hydrogen
(Hydrog 9.2 12.3 10.0

Bonding)

Kauri-Butanol (KB)

val Not applicable[14][15] Not applicable[14][15] Not applicable[14][15]
alue

Table 2: Solubility Characteristics of Selected Glycol Ethers Note: Hansen Solubility
Parameters are estimated based on widely accepted values for similar structures and should
be used as a guide. Kauri-Butanol values are not suitable for testing glycol ethers due to their
high solvency.[14][15]

Experimental Protocols

The following are summaries of standard methodologies for determining key performance
parameters of glycol ethers.

Viscosity Determination (ASTM D445)

This method measures the kinematic viscosity of transparent and opaque liquids by timing the
flow of a liquid through a calibrated glass capillary viscometer under gravity.[10][16] The
dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the liquid's
density.[10] Accurate temperature control is crucial for this measurement.[16]

Density Determination (ASTM D4052)

This standard test method determines the density and relative density of liquids using a digital
density meter.[17][18] The method is based on the principle of an oscillating U-tube, where the
oscillation frequency changes with the density of the sample introduced into the tube.[19]
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Non-Volatile Matter (ASTM D1353)

This test is used to determine the amount of residue remaining after the evaporation of a
volatile solvent.[5][8][20] A measured volume of the solvent is evaporated at a controlled

temperature (105 £ 5°C), and the residue is weighed.[20] This is a critical quality control

parameter for high-purity solvents.[20]

Evaporation Rate (ASTM D3539)

This method determines the evaporation rate of volatile liquids using a Shell thin-film
evaporometer. A specified volume of the solvent is spread on a filter paper suspended from a
balance, and the weight loss over time is measured under controlled airflow and temperature.
The results are often reported relative to a standard solvent like n-butyl acetate.

Visualizing Key Processes

To better understand the relationships and processes discussed, the following diagrams are
provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3425432#propoxypropanol-versus-other-glycol-
ethers-in-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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